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Compound of Interest

Compound Name: Z-Devd-amc

Cat. No.: B12407115

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of Z-DEVD-AMC stock and
working solutions, a critical step for the accurate assessment of caspase-3 activity in apoptosis
research and drug discovery.

Introduction

Z-DEVD-AMC is a fluorogenic substrate for caspase-3, a key executioner caspase in the
apoptotic pathway. The substrate consists of the caspase-3 recognition sequence, DEVD (Asp-
Glu-Val-Asp), flanked by a benzyloxycarbonyl (Z) group at the N-terminus and a fluorescent 7-
amino-4-methylcoumarin (AMC) group at the C-terminus. In the intact substrate, the
fluorescence of AMC is quenched. Upon cleavage by active caspase-3 between the aspartic
acid residue and AMC, the free AMC molecule is released, resulting in a significant increase in
fluorescence. This fluorescence can be measured to quantify caspase-3 activity.

Chemical and Physical Properties

A summary of the key properties of Z-DEVD-AMC is provided in the table below.
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Property Value

Molecular Weight 767.74 g/mol

Molecular Formula C36H41N5014

Appearance White to off-white solid

Solubility Soluble in DMSO (e.g., 33.33 mg/mL)
Excitation Wavelength ~340-360 nm

Emission Wavelength ~440-460 nm

Stock Solution Preparation

Proper preparation and storage of the Z-DEVD-AMC stock solution are crucial for maintaining
its activity and ensuring reproducible experimental results.

Materials Required:
e Z-DEVD-AMC powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Pipettes and sterile pipette tips

Protocol for 10 mM Stock Solution:

o Equilibrate Reagents: Allow the vial of Z-DEVD-AMC powder and the DMSO to come to
room temperature before opening to prevent condensation.

o Reconstitution: To prepare a 10 mM stock solution, add the appropriate volume of DMSO to
the vial of Z-DEVD-AMC. For example, to reconstitute 5 mg of Z-DEVD-AMC (MW: 767.74),
add 651.3 pL of DMSO.[1] For other masses, use the following formula:
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Volume of DMSO (uL) = (Mass of Z-DEVD-AMC (mg) / 767.74 ( g/mol )) * 1,000,000 / 10
(mmol/L)

o Dissolution: Vortex the vial thoroughly until the powder is completely dissolved. Gentle
warming to 37°C and brief sonication can aid in dissolution if necessary.[2]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or
-80°C, protected from light and moisture.[3]

Storage and Stability of Stock Solution:

Storage Temperature Stability
-20°C Up to 1 month
-80°C Up to 6 months

Note: Always refer to the manufacturer's instructions for specific storage recommendations.

Working Solution Preparation

The Z-DEVD-AMC working solution is prepared by diluting the stock solution in an appropriate
assay buffer immediately before use.

Materials Required:

o Z-DEVD-AMC stock solution (10 mM)
o Assay Buffer (see composition below)
» Microcentrifuge tubes or a 96-well plate

o Pipettes and sterile pipette tips

Recommended Assay Buffer Composition:

A typical 1X assay buffer for caspase-3 activity assays includes:

e 20-50 mM HEPES or PIPES, pH 7.2-7.5
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e 10 mM Dithiothreitol (DTT) - add fresh
e 2mM EDTA
e 0.1-0.5% CHAPS or 1% Triton X-100

Note: The optimal buffer composition may vary depending on the experimental setup and cell
type.

Protocol for 2X Working Solution (for a 100 pL final
reaction volume):

» Prepare 1X Assay Buffer: Prepare the assay buffer with all components except DTT. Just
before use, add DTT to a final concentration of 10 mM.

« Dilute Stock Solution: To prepare a 2X working solution (e.g., 40 uM for a final concentration
of 20 uM), dilute the 10 mM Z-DEVD-AMC stock solution 1:250 in the 1X assay buffer. For
example, add 4 pL of 10 mM Z-DEVD-AMC stock to 996 L of assay buffer.

» Mix Gently: Mix the working solution by gentle inversion. Avoid vigorous vortexing, which can
cause foaming.

o Use Immediately: The working solution should be prepared fresh and used immediately for
the caspase activity assay.

Experimental Workflow for Caspase-3 Activity Assay

The following diagram illustrates a typical workflow for measuring caspase-3 activity in cell
lysates using a microplate reader.
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Caption: Experimental workflow for caspase-3 activity assay.
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Signaling Pathway of Z-DEVD-AMC Cleavage

The diagram below illustrates the mechanism of Z-DEVD-AMC cleavage by active caspase-3.
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Caption: Caspase-3 mediated cleavage of Z-DEVD-AMC.

Conclusion

The protocols and information provided herein offer a comprehensive guide for the preparation
and use of Z-DEVD-AMC in caspase-3 activity assays. Adherence to these guidelines will help
ensure the generation of reliable and reproducible data in apoptosis research and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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